Cas no 2306278-00-0 (2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid
• CAS No: 2306278-00-0
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5294881
• Update Time: 2026-03-10

2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[3.4]octane-8-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-8-4-13(5-8)7-18-6-9(13)10(15)16/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： BZZCUOVMADHNSO-UHFFFAOYSA-N
• SMILES： C1C2(C(C(O)=O)COC2)CC1NC(OC(C)(C)C)=O

Additional information on 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid

Compound CAS No: 2306278-00-0 - 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid

The compound with CAS No: 2306278-00-0, known as 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom in the 6-position of the spiro structure. The molecule's complexity arises from its spirocyclic framework, which is further substituted with a tert-butoxycarbonylamino group and a carboxylic acid moiety.

The tert-butoxycarbonylamino group is a common protecting group in organic synthesis, particularly for amino groups, due to its stability under various reaction conditions. Its presence in this compound suggests that it may play a role in modulating the molecule's reactivity or stability during synthesis or application. The carboxylic acid group, on the other hand, introduces acidic properties, which could be significant in its interactions with other molecules or in biological systems.

Recent studies have highlighted the potential of spiro compounds like this one in drug discovery and development. The spirocyclic structure often provides unique pharmacokinetic properties, such as improved bioavailability and reduced toxicity, making them attractive candidates for therapeutic agents. Additionally, the presence of both amino and carboxylic acid groups suggests that this compound could serve as a versatile building block in medicinal chemistry, enabling the creation of bioactive molecules with tailored functionalities.

From a synthetic standpoint, the construction of such complex molecules requires advanced techniques and precise control over reaction conditions. The synthesis of 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid likely involves multi-step processes, including ring-forming reactions and functional group transformations. Researchers have explored various strategies to optimize these syntheses, including the use of catalytic methods and microwave-assisted reactions to enhance efficiency and yield.

In terms of applications, this compound has shown promise in several areas of chemical research. Its spirocyclic framework has been implicated in enhancing molecular recognition and binding affinity in biological systems, making it a valuable tool in the study of enzyme inhibition and receptor interactions. Furthermore, the compound's ability to form hydrogen bonds due to its amino and carboxylic acid groups could contribute to its role as a scaffold in supramolecular chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and conformational flexibility of this compound. Molecular modeling studies have revealed that the tert-butoxycarbonylamino group can influence the molecule's electronic distribution, potentially affecting its reactivity in both synthetic and biological contexts.

In conclusion, 2-(tert-butoxycarbonylamino)-6-oxaspiro[3.4]octane-8-carboxylic acid, with CAS No: 2306278-00-0, represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications in chemistry and biology. Its unique structural features and functional groups make it a valuable asset for researchers seeking to explore novel chemical space and develop innovative solutions across various scientific domains.